Cas no 28154-35-0 (8,11-Methano-10a,3,6a-[1]propanyl[3]ylidene-8H-indeno[2,1-b]azocine-12,14-dione, dodecahydro-4,5-dihydroxy-1,3-dimethyl-9-methylene-, (3R,4S,5R,6aR,6bR,8S,10aR,11S,11aR,15S)-)

• Product Name: 8,11-Methano-10a,3,6a-[1]propanyl[3]ylidene-8H-indeno[2,1-b]azocine-12,14-dione, dodecahydro-4,5-dihydroxy-1,3-dimethyl-9-methylene-, (3R,4S,5R,6aR,6bR,8S,10aR,11S,11aR,15S)-
• CAS No: 28154-35-0
• MF: C₂₁H₂₇NO₄
• MW: 357.443386316299
• CID: 289667
• Update Time: 2024-03-01

8,11-Methano-10a,3,6a-[1]propanyl[3]ylidene-8H-indeno[2,1-b]azocine-12,14-dione, dodecahydro-4,5-dihydroxy-1,3-dimethyl-9-methylene-, (3R,4S,5R,6aR,6bR,8S,10aR,11S,11aR,15S)- Chemical and Physical Properties

Names and Identifiers

• 8,11-Methano-10a,3,6a-[1]propanyl[3]ylidene-8H-indeno[2,1-b]azocine-12,14-dione,dodecahydro-4,5-dihydroxy-1,3-dimethyl-9-methylene-,(3R,4S,5R,6aR,6bR,8S,10aR,11S,11aR,15S)-
• 8,11-Methano-10a,3,6a-[1]propanyl[3]ylidene-8H-indeno[2,1-b]azocine-12,14-dione,dodecahydro-4,5-dihydroxy-1,3-dimethyl-9-meth
• 6,21-Secohetisan-6,13-dione,2,3-dihydroxy-21-methyl-, (2a,3a)- (8CI)
• 8,11-Methano-10a,3,6a-[1]propanyl[3]ylidene-8H-indeno[2,1-b]azocine-12,14-dione,dodecahydro-4,5-dihydroxy-1,3-dimethyl-9-methylene-, [3R-(3a,4b,5b,6aa,6ba,8b,10aa,11b,11ab,15S*)]-
• Hetidine
• Hetidine (neutral)
• CID 101685340
• 8,11-Methano-10a,3,6a-[1]propanyl[3]ylidene-8H-indeno[2,1-b]azocine-12,14-dione, dodecahydro-4,5-dihydroxy-1,3-dimethyl-9-methylene-, (3R,4S,5R,6aR,6bR,8S,10aR,11S,11aR,15S)-

• Inchi： 1S/C21H27NO4/c1-9-5-20-6-11(23)16-19(2)8-22(3)17-14(20)15(25)10(9)4-13(20)21(16,17)7-12(24)18(19)26/h10,12-14,16-18,24,26H,1,4-8H2,2-3H3/t10-,12+,13+,14+,16+,17+,18+,19-,20+,21+/m0/s1
• InChI Key： LHSMCOYXDSMPQS-ULBWLWKQSA-N
• SMILES： O[C@@H]1[C@@H](C[C@@]23[C@@H]4C(C[C@@]56CC(=C)[C@@H](C([C@@H]5[C@H]2N(C)C[C@@]41C)=O)C[C@@H]36)=O)O

Computed Properties

• Exact Mass: 357.194
• Monoisotopic Mass: 357.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: -0.584

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 549.5±50.0 °C(Predicted)
• pka: 14.09±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Atisane diterpenoids